Methyl 7-fluorobenzo[d]oxazole-2-carboxylate

• Molecular Formula: C9H6FNO3
• Molecular Weight: 195.15 g/mol
• IUPAC Name: methyl 7-fluoro-1,3-benzoxazole-2-carboxylate
• InChI: InChI=1S/C9H6FNO3/c1-13-9(12)8-11-6-4-2-3-5(10)7(6)14-8/h2-4H,1H3
• InChI Key: HSOINGQDDBUJMZ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NC2=C(O1)C(=CC=C2)F

Description

Methyl 7-fluorobenzo[d]oxazole-2-carboxylate is a useful research compound. Its molecular formula is C9H6FNO3 and its molecular weight is 195.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-amino-6-fluorophenol (14) (254 mg, 2 mmol) and methyl 2,2,2-trimethoxyacetate (15) (328 mg, 2 mmol) in 3 ml MeOH was heated in micro wave reactor at 140° C. for 1 h. After cooling down to r.t. crystals formed. Filtration followed by washing with MeOH furnished 208 mg of methyl 7-fluorobenzoxazole-2-carboxylate (16) as brown needles. Yield: 53.3%. LC-MS: calculated M=195.15; observed M=195.96.